Cas no 2228747-38-2 (4-amino-4-2-(methylsulfanyl)phenylcyclohexan-1-ol)

• Product Name: 4-amino-4-2-(methylsulfanyl)phenylcyclohexan-1-ol
• CAS No: 2228747-38-2
• MF: C₁₃H₁₉NOS
• MW: 237.361062288284
• CID: 6097918
• PubChem ID: 165608666
• Update Time: 2025-07-27

4-amino-4-2-(methylsulfanyl)phenylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-2-(methylsulfanyl)phenylcyclohexan-1-ol
• EN300-1756491
• 4-amino-4-[2-(methylsulfanyl)phenyl]cyclohexan-1-ol
• 2228747-38-2

• Inchi： 1S/C13H19NOS/c1-16-12-5-3-2-4-11(12)13(14)8-6-10(15)7-9-13/h2-5,10,15H,6-9,14H2,1H3
• InChI Key： UGLRGBXEGOHJQB-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1(CCC(CC1)O)N

Computed Properties

• Exact Mass: 237.11873540g/mol
• Monoisotopic Mass: 237.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.6Ų

Additional information on 4-amino-4-2-(methylsulfanyl)phenylcyclohexan-1-ol

Chemical Profile of 4-amino-4-2-(methylsulfanyl)phenylcyclohexan-1-ol (CAS No. 2228747-38-2)

4-amino-4-2-(methylsulfanyl)phenylcyclohexan-1-ol, identified by its CAS number 2228747-38-2, is a complex organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclohexanol derivatives, characterized by the presence of an amino group and a phenyl ring substituted with a methylsulfanyl moiety. The structural motif suggests potential interactions with biological targets, making it a subject of interest for medicinal chemists exploring novel therapeutic agents.

The molecular structure of 4-amino-4-2-(methylsulfanyl)phenylcyclohexan-1-ol consists of a cyclohexane backbone substituted at the 4-position with both an amino group and a phenyl ring linked to a sulfur atom via a methyl group. This arrangement creates a rigid framework with flexible side chains, which can be exploited to modulate binding affinity and selectivity in biological systems. The presence of both basic and hydrophilic functional groups enhances solubility and interaction potential with polar biological targets.

Recent advancements in computational chemistry have enabled the virtual screening of such compounds for their pharmacological potential. Studies utilizing molecular docking simulations have indicated that 4-amino-4-2-(methylsulfanyl)phenylcyclohexan-1-ol may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. The phenyl ring, coupled with the methylsulfanyl group, appears to mimic natural ligands that interact with serine proteases, suggesting a possible role in modulating immune responses.

In vitro studies have begun to explore the interaction of 4-amino-4-2-(methylsulfanyl)phenylcyclohexan-1-ol with model biological systems. Preliminary data suggest that this compound can interfere with the activity of enzymes such as COX-2, which is a key target in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). The structural similarity to known active pharmaceutical ingredients (APIs) in this class underscores its relevance as a lead compound for further optimization.

The synthesis of 4-amino-4-2-(methylsulfanyl)phenylcyclohexan-1-ol presents unique challenges due to the complexity of its stereochemistry. The cyclohexane ring must be selectively functionalized at multiple positions while maintaining regioselectivity. Advances in asymmetric synthesis techniques have allowed for more efficient production methods, enabling researchers to access enantiomerically pure forms of this compound for detailed biological evaluation.

One of the most promising applications of 4-amino-4-2-(methylsulfanyl)phenylcyclohexan-1-ol lies in its potential as an intermediate in the synthesis of more complex drug candidates. By serving as a building block, this compound can be incorporated into larger molecules designed to enhance pharmacokinetic properties or target specific disease pathways. The versatility of its functional groups allows for further derivatization, making it a valuable asset in medicinal chemistry libraries.

As research continues to uncover new therapeutic targets, compounds like 4-amino-4-2-(methylsulfanyl)phenylcyclohexan-1-ol are being evaluated for their suitability in treating conditions ranging from neurodegenerative disorders to metabolic diseases. The combination of computational modeling and experimental validation provides a robust framework for assessing their potential benefits. Future studies may focus on understanding how modifications to the core structure can improve efficacy and reduce side effects.

The regulatory landscape for novel pharmaceutical compounds necessitates rigorous testing before clinical application can be considered. However, preliminary findings regarding 4-amino-4-2-(methylsulfanyl)phenylcyclohexan-1-ol suggest that it may meet certain criteria for further development under favorable conditions. Its distinct chemical profile could position it as a candidate for orphan drug status if it demonstrates efficacy against rare or underserved medical conditions.

In conclusion, 4-amino-4-2-(methylsulfanyl)phenylcyclohexan-1-ol (CAS No. 2228747-38-2) represents an intriguing chemical entity with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity warrant further investigation into its therapeutic applications. As methodologies for drug discovery continue to evolve, compounds such as this one will play an increasingly important role in addressing unmet medical needs through innovative chemical design.